Cas no 2229359-51-5 (1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene)

• Product Name: 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene
• CAS No: 2229359-51-5
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 5902560
• PubChem ID: 165642699
• Update Time: 2025-05-21

1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene
• EN300-1923817
• 2229359-51-5

• Inchi： 1S/C9H9BrClNO2/c1-6(5-10)8-3-2-7(11)4-9(8)12(13)14/h2-4,6H,5H2,1H3
• InChI Key： JMDMOPYGCGKGHQ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene

Professional Introduction to Compound with CAS No. 2229359-51-5 and Product Name: 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene

The compound with the CAS number 2229359-51-5 and the product name 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and chlorine substituents, combined with a nitro group, makes this molecule a versatile intermediate for synthetic chemists exploring diverse chemical pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of nitroaromatic compounds as key building blocks for drug discovery. The nitro group in 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene serves as a reactive handle, enabling further functionalization through reduction or nucleophilic substitution reactions. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological properties.

The bromo and chloro substituents on the benzene ring contribute to the compound's reactivity and serve as points of attachment for various pharmacophores. Such structural motifs are frequently employed in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated that derivatives of nitroaromatic compounds can exhibit potent activity against kinases and other enzymes implicated in cancer and inflammatory diseases.

Recent research has highlighted the utility of 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene as a precursor in the synthesis of novel antimicrobial agents. The combination of electron-withdrawing groups such as the nitro group and halogen atoms enhances the compound's ability to interact with biological targets. This has led to investigations into its derivatives as potential candidates for treating resistant bacterial infections, a pressing global health challenge.

The structural complexity of 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene also makes it an attractive candidate for exploring new synthetic methodologies. Advances in catalytic techniques have enabled more efficient transformations of this compound, opening doors for scalable production processes. Such innovations are crucial for bridging the gap between academic research and industrial applications, ensuring that promising drug candidates can be developed and commercialized effectively.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The nitro group can be used to modify polymer surfaces, enhancing their adhesion properties or creating functional coatings. Similarly, the presence of bromine and chlorine allows for further derivatization into liquid crystals or organic semiconductors, contributing to advancements in electronic displays and optoelectronic devices.

The synthesis of 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern computational chemistry tools have been instrumental in predicting reaction outcomes and identifying optimal conditions. These tools not only accelerate the discovery process but also minimize experimental trial-and-error, making research more efficient and sustainable.

As interest in green chemistry grows, researchers are increasingly focusing on developing synthetic routes that minimize waste and hazardous byproducts. The use of 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene as a versatile intermediate aligns with these principles, as it allows for modular synthesis where functional groups can be introduced or removed with minimal environmental impact.

The future prospects for this compound are vast, with ongoing studies exploring its potential in drug discovery, materials science, and beyond. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible applications that benefit society. By leveraging cutting-edge technologies and innovative methodologies, researchers can unlock the full potential of 1-(1-bromopropan-2-yl)-4-chloro-2-nitrobenzene, driving progress across multiple scientific disciplines.